4-chloro-N-(2-{[4-(ethylamino)-6-methyl-2-pyrimidinyl]amino}ethyl)benzamide

• IUPAC Name: 4-chloro-N-[2-[[4-(ethylamino)-6-methylpyrimidin-2-yl]amino]ethyl]benzamide
• InChI: InChI=1S/C16H20ClN5O/c1-3-18-14-10-11(2)21-16(22-14)20-9-8-19-15(23)12-4-6-13(17)7-5-12/h4-7,10H,3,8-9H2,1-2H3,(H,19,23)(H2,18,20,21,22)
• InChI Key: MPESJZXJHRILMY-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC(=NC(=C1)C)NCCNC(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C16H20ClN5O
• Molecular Weight: 333.81 g/mol

Description

4-chloro-N-(2-{[4-(ethylamino)-6-methyl-2-pyrimidinyl]amino}ethyl)benzamide, also known as CEP-28122, is a small molecule inhibitor that is used in scientific research for its ability to target specific enzymes and proteins. This compound has shown potential in the treatment of various diseases, including cancer and inflammation.

Mechanism of Action

4-chloro-N-(2-{[4-(ethylamino)-6-methyl-2-pyrimidinyl]amino}ethyl)benzamide exerts its pharmacological effects by binding to the ATP-binding site of its target enzymes and proteins, thereby inhibiting their activity. This leads to the inhibition of cell growth and proliferation, as well as the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, and to induce apoptosis in these cells. It has also been shown to inhibit the production of pro-inflammatory cytokines, which are involved in the pathogenesis of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-chloro-N-(2-{[4-(ethylamino)-6-methyl-2-pyrimidinyl]amino}ethyl)benzamide is its specificity for its target enzymes and proteins. This allows for the selective inhibition of these targets, without affecting other cellular processes. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to work with in lab experiments.

Future Directions

There are several future directions for the use of 4-chloro-N-(2-{[4-(ethylamino)-6-methyl-2-pyrimidinyl]amino}ethyl)benzamide in scientific research. One potential application is in the treatment of cancer, where this compound has shown promising results in preclinical studies. Another potential application is in the treatment of inflammatory diseases, where this compound has shown potential in reducing inflammation. Additionally, further studies could be conducted to investigate the potential of this compound in other disease areas, such as neurodegenerative diseases.

Synthesis Methods

4-chloro-N-(2-{[4-(ethylamino)-6-methyl-2-pyrimidinyl]amino}ethyl)benzamide can be synthesized using a multi-step process that involves several chemical reactions. The synthesis starts with the reaction of 4-chlorobenzoyl chloride with 2-(ethylamino)ethylamine to form the intermediate 4-chloro-N-(2-{[4-(ethylamino)benzoyl]amino}ethyl)benzamide. This intermediate is then reacted with 6-methyl-2-(methylthio)pyrimidin-4-amine to form the final product, this compound.

Scientific Research Applications

4-chloro-N-(2-{[4-(ethylamino)-6-methyl-2-pyrimidinyl]amino}ethyl)benzamide has been extensively studied in scientific research for its ability to target specific enzymes and proteins. It has been shown to inhibit the activity of several kinases, including JAK2, FLT3, and c-KIT, which are involved in the regulation of cell growth and proliferation. This compound has also been shown to inhibit the activity of the histone deacetylase HDAC6, which is involved in the regulation of gene expression.